![molecular formula C21H17NO3 B263249 Benzo[b]benzofuran-4-carboxamide, N-(2-phenoxyethyl)-](/img/structure/B263249.png)
Benzo[b]benzofuran-4-carboxamide, N-(2-phenoxyethyl)-
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Benzo[b]benzofuran-4-carboxamide, N-(2-phenoxyethyl)- (BBFPE) is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. It is a synthetic compound that belongs to the class of benzofuran carboxamides. BBFPE has been found to have diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant effects.
Mechanism of Action
The exact mechanism of action of Benzo[b]benzofuran-4-carboxamide, N-(2-phenoxyethyl)- is not fully understood. However, it is believed to exert its pharmacological effects by modulating various neurotransmitter systems, including the gamma-aminobutyric acid (GABA) and glutamate systems. Benzo[b]benzofuran-4-carboxamide, N-(2-phenoxyethyl)- has been found to enhance GABAergic transmission and inhibit glutamatergic transmission, which may contribute to its anticonvulsant and neuroprotective effects.
Biochemical and Physiological Effects:
Benzo[b]benzofuran-4-carboxamide, N-(2-phenoxyethyl)- has been found to have diverse biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. Benzo[b]benzofuran-4-carboxamide, N-(2-phenoxyethyl)- has also been found to have analgesic effects by modulating pain pathways in the central nervous system. Furthermore, Benzo[b]benzofuran-4-carboxamide, N-(2-phenoxyethyl)- has been found to have neuroprotective effects by reducing oxidative stress-induced damage and protecting against neuronal cell death.
Advantages and Limitations for Lab Experiments
Benzo[b]benzofuran-4-carboxamide, N-(2-phenoxyethyl)- has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in the lab, which makes it readily available for research purposes. Benzo[b]benzofuran-4-carboxamide, N-(2-phenoxyethyl)- has also been found to have low toxicity, which makes it a safe compound to work with. However, one of the limitations of Benzo[b]benzofuran-4-carboxamide, N-(2-phenoxyethyl)- is that its exact mechanism of action is not fully understood, which makes it difficult to design experiments that target specific pathways.
Future Directions
Benzo[b]benzofuran-4-carboxamide, N-(2-phenoxyethyl)- has shown promising results in preclinical studies, and further research is needed to determine its potential therapeutic applications. Future research should focus on understanding the exact mechanism of action of Benzo[b]benzofuran-4-carboxamide, N-(2-phenoxyethyl)- and identifying its molecular targets. Additionally, more studies are needed to investigate the efficacy and safety of Benzo[b]benzofuran-4-carboxamide, N-(2-phenoxyethyl)- in animal models of neurological disorders. Finally, future research should explore the potential of Benzo[b]benzofuran-4-carboxamide, N-(2-phenoxyethyl)- as a lead compound for the development of novel drugs for the treatment of neurological disorders.
In conclusion, Benzo[b]benzofuran-4-carboxamide, N-(2-phenoxyethyl)- is a synthetic compound that has gained significant attention in scientific research due to its potential pharmacological properties. It has been found to exhibit anti-inflammatory, analgesic, and anticonvulsant effects and has neuroprotective properties. Benzo[b]benzofuran-4-carboxamide, N-(2-phenoxyethyl)- has several advantages for lab experiments, including its easy synthesis and low toxicity. However, its exact mechanism of action is not fully understood, which makes it difficult to design experiments that target specific pathways. Future research should focus on understanding the exact mechanism of action of Benzo[b]benzofuran-4-carboxamide, N-(2-phenoxyethyl)-, identifying its molecular targets, and exploring its potential as a lead compound for the development of novel drugs for the treatment of neurological disorders.
Synthesis Methods
Benzo[b]benzofuran-4-carboxamide, N-(2-phenoxyethyl)- can be synthesized by reacting 4-hydroxybenzo[b]benzofuran with phenoxyethylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The reaction yields Benzo[b]benzofuran-4-carboxamide, N-(2-phenoxyethyl)- as a white solid, which can be purified by recrystallization.
Scientific Research Applications
Benzo[b]benzofuran-4-carboxamide, N-(2-phenoxyethyl)- has been extensively studied for its potential pharmacological properties. It has been found to exhibit anti-inflammatory, analgesic, and anticonvulsant effects. Research has also shown that Benzo[b]benzofuran-4-carboxamide, N-(2-phenoxyethyl)- has neuroprotective properties and can protect against oxidative stress-induced damage. Benzo[b]benzofuran-4-carboxamide, N-(2-phenoxyethyl)- has been investigated for its potential use in the treatment of various neurological disorders, including Alzheimer's disease, Parkinson's disease, and epilepsy.
properties
Product Name |
Benzo[b]benzofuran-4-carboxamide, N-(2-phenoxyethyl)- |
---|---|
Molecular Formula |
C21H17NO3 |
Molecular Weight |
331.4 g/mol |
IUPAC Name |
N-(2-phenoxyethyl)dibenzofuran-4-carboxamide |
InChI |
InChI=1S/C21H17NO3/c23-21(22-13-14-24-15-7-2-1-3-8-15)18-11-6-10-17-16-9-4-5-12-19(16)25-20(17)18/h1-12H,13-14H2,(H,22,23) |
InChI Key |
VVBJXJBOUXWSPL-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)OCCNC(=O)C2=CC=CC3=C2OC4=CC=CC=C34 |
Canonical SMILES |
C1=CC=C(C=C1)OCCNC(=O)C2=CC=CC3=C2OC4=CC=CC=C34 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.